Cas no 2229495-24-1 (3-(dimethyl-1,2-oxazol-4-yl)oxolane-2,5-dione)

• Product Name: 3-(dimethyl-1,2-oxazol-4-yl)oxolane-2,5-dione
• CAS No: 2229495-24-1
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 6503041
• PubChem ID: 165761996
• Update Time: 2025-07-19

3-(dimethyl-1,2-oxazol-4-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,2-oxazol-4-yl)oxolane-2,5-dione
• EN300-1794195
• 2229495-24-1

• Inchi： 1S/C9H9NO4/c1-4-8(5(2)14-10-4)6-3-7(11)13-9(6)12/h6H,3H2,1-2H3
• InChI Key： HIKXWGNGOOTUAK-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C(C)=NOC=1C)=O

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.4Ų

Additional information on 3-(dimethyl-1,2-oxazol-4-yl)oxolane-2,5-dione

Recent Advances in the Study of 3-(Dimethyl-1,2-oxazol-4-yl)oxolane-2,5-dione (CAS: 2229495-24-1)

The compound 3-(dimethyl-1,2-oxazol-4-yl)oxolane-2,5-dione (CAS: 2229495-24-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-(dimethyl-1,2-oxazol-4-yl)oxolane-2,5-dione as a versatile building block in the synthesis of novel heterocyclic compounds. Its oxolane-2,5-dione moiety, combined with the dimethyloxazole group, offers a unique scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. Researchers have successfully utilized this compound in the synthesis of potential anticancer and anti-inflammatory agents, demonstrating its broad utility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers explored the compound's ability to modulate protein-protein interactions (PPIs) involved in cancer progression. The study revealed that derivatives of 3-(dimethyl-1,2-oxazol-4-yl)oxolane-2,5-dione exhibited potent inhibitory effects on specific oncogenic pathways, suggesting its potential as a lead compound for anticancer drug development. The findings were further supported by in vitro and in vivo experiments, which showed significant tumor growth inhibition in mouse models.

Another area of interest is the compound's application in neurodegenerative disease research. A recent study in ACS Chemical Neuroscience demonstrated that 3-(dimethyl-1,2-oxazol-4-yl)oxolane-2,5-dione derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The researchers attributed these effects to the compound's ability to inhibit amyloid-beta aggregation and reduce oxidative stress in neuronal cells.

From a synthetic chemistry perspective, advances in the efficient production of 3-(dimethyl-1,2-oxazol-4-yl)oxolane-2,5-dione have been reported. A novel catalytic method using transition metal complexes has been developed, significantly improving yield and reducing reaction times. This methodological advancement is expected to facilitate further exploration of the compound's pharmacological potential.

Looking forward, the unique structural features of 3-(dimethyl-1,2-oxazol-4-yl)oxolane-2,5-dione position it as a promising candidate for the development of new therapeutic agents. Ongoing research is focusing on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. As the understanding of its mechanism of action deepens, this compound may emerge as a valuable tool in addressing various unmet medical needs.